Cas no 127-41-3 (a-Ionone (>90%))

a-Ionone (>90%) Properties

Names and Identifiers

• 4-(2,6,6-Trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• (±)-4-trans-(2,6,6-trimethyl-cyclohex-2-enyl)-but-3-en-2-one
• (3E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• (E)-alpha-Ionone
• (E)-α-Ionone
• (R,S)-3-(E)-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
• 4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-,(E)-3-Buten-2-one
• 4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one (alpha-ionone)
• α-Ionone
• a-Ionone
• alpha-Ionone
• IONONE, ALPHA-(AS)
• &alpha
• 4-(2,6,6-Trimethyl-2-cyclohexenyl)-3-buten-2-one
• α-Jonone
• 4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• FEMA 2594
• (5E)-Ionone
• ALPHA-JONONE
• IONONE ALPHA
• IRIDON-ALPHA
• IRISONE ALPHA
• 4-(2,6,6-
• ALPHA-IONONE
• +Expand

• MDL： MFCD00001565
• InChIKey： UZFLPKAIBPNNCA-BQYQJAHWSA-N
• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3
• SMILES： CC(/C=C/C1C(C)=CCCC1(C)C)=O
• BRN： 2046084

Computed Properties

• Exact Mass: 192.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.151415
• Heavy Atom Count: 14
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.51410
• PSA: 17.07000
• Merck: 5056
• Refractive Index: n20/D 1.498(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 148°C/28mmHg(lit.)
• Melting Point: 25°C
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• FEMA: 2594
• Solubility: Soluble in ethanol fixed oils, propylene glycol. Slightly soluble in alcohol, ether, mineral oil.
• Color/Form: Oily liquid, with floral aroma, the aroma is like violet flowers, and the smell of wood, accompanied by fruit aroma.
• Sensitiveness: Sensitive to light
• Density: 0.93 g/mL at 25 °C(lit.)

a-Ionone (>90%) Security Information

• Symbol: GHS08
• RTECS：EN0525000
• WGK Germany：2
• Safety Term：4.1
• Safety Instruction： S36-S24/25-S26
• Packing Group：II; III
• Packing Group：II; III
• Risk Phrases：R42/43
• Hazard Level：4.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H334
• Warning Statement： P261-P342 + P311
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 42
• Signal Word：Danger
• TSCA：Yes

a-Ionone (>90%) Customs Data

• HS CODE：2914230000
• Customs Data：

  China Customs Code:

  2914230000

  Overview:

  2914230000 Zhixiangtong and methyl zhixiangtong.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914230000 (e)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances